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Compound of Interest

Compound Name: Pent-1-yn-3-amine

Cat. No.: B3370914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for Pent-1-yn-3-amine, a chemical

compound of interest in various research and development applications. The following sections

detail its molecular formula and weight, presented in a clear, tabular format for ease of

reference.

Core Molecular Data
The fundamental molecular properties of Pent-1-yn-3-amine are crucial for a range of

experimental and computational applications, from reaction stoichiometry to molecular

modeling.

The molecular formula for Pent-1-yn-3-amine is C5H9N.[1][2] Its molecular weight has been

determined to be 83.13 g/mol .[1]

Property Value Source

Molecular Formula C5H9N PubChem[1][2]

Molecular Weight 83.13 g/mol PubChem[1]

Note on Experimental Protocols and Visualizations:

Foundational & Exploratory

Check Availability & Pricing
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The scope of this document is to provide the core molecular data for Pent-1-yn-3-amine. As

such, detailed experimental protocols for its synthesis or analysis are beyond this guide's

purview. Similarly, signaling pathways or experimental workflows are not applicable to the

fundamental chemical properties of a single small molecule and are therefore not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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